Cas no 1545368-51-1 (2-{4-methoxypyrrolo[2,1-f][1,2,4]triazin-7-yl}ethan-1-amine)

• Product Name: 2-{4-methoxypyrrolo[2,1-f][1,2,4]triazin-7-yl}ethan-1-amine
• CAS No: 1545368-51-1
• MF: C₉H₁₂N₄O
• MW: 192.217781066895
• CID: 5101542
• Update Time: 2026-03-03

2-{4-methoxypyrrolo[2,1-f][1,2,4]triazin-7-yl}ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• Pyrrolo[2,1-f][1,2,4]triazine-7-ethanamine, 4-methoxy-
• 2-{4-methoxypyrrolo[2,1-f][1,2,4]triazin-7-yl}ethan-1-amine

• Inchi： 1S/C9H12N4O/c1-14-9-8-3-2-7(4-5-10)13(8)12-6-11-9/h2-3,6H,4-5,10H2,1H3
• InChI Key： OMKOQQAKANWYPN-UHFFFAOYSA-N
• SMILES： N12C(CCN)=CC=C1C(OC)=NC=N2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolotriazines Pyrrolo[2,1-f][1,2,4]triazines

Additional information on 2-{4-methoxypyrrolo[2,1-f][1,2,4]triazin-7-yl}ethan-1-amine

Professional Introduction to Compound with CAS No. 1545368-51-1 and Product Name: 2-{4-methoxypyrrolo[2,1-f][1,2,4]triazin-7-yl}ethan-1-amine

Compound with the CAS number 1545368-51-1 and the product name 2-{4-methoxypyrrolo[2,1-f][1,2,4]triazin-7-yl}ethan-1-amine represents a significant advancement in the field of chemical and biomedical research. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their unique structural properties and potential applications in pharmaceutical development. The presence of a pyrrolo[2,1-f][1,2,4]triazine core in its molecular structure underscores its potential as a versatile scaffold for drug discovery and medicinal chemistry innovation.

The pyrrolo[2,1-f][1,2,4]triazine scaffold is a fused heterocyclic system that combines a pyrrole ring with a triazine moiety. This structural configuration imparts distinct electronic and steric properties to the molecule, making it an attractive candidate for further exploration in the design of bioactive compounds. The 4-methoxypyrrolo[2,1-f][1,2,4]triazin-7-yl substituent further enhances the compound's complexity and functionality, offering multiple sites for chemical modification and derivatization. These features make it a promising candidate for developing novel therapeutic agents targeting various biological pathways.

In recent years, there has been growing interest in exploring the pharmacological potential of pyrrolo[2,1-f][1,2,4]triazine derivatives due to their ability to interact with multiple biological targets. For instance, studies have shown that these compounds can exhibit inhibitory activity against enzymes such as kinases and phosphodiesterases, which are implicated in various diseases including cancer and inflammatory disorders. The ethan-1-amine moiety in the compound's structure suggests potential interactions with nucleophilic sites on biological targets, further enhancing its drug-like properties.

One of the most compelling aspects of this compound is its potential application in oncology research. The pyrrolo[2,1-f][1,2,4]triazine scaffold has been identified as a key structural motif in several lead compounds that have shown efficacy in preclinical models of cancer. The methoxy group at the 4-position of the pyrrole ring may play a crucial role in modulating the compound's binding affinity and selectivity towards cancer-related targets. Additionally, the amine group at the 1-position of ethane provides a handle for further chemical manipulation, allowing researchers to optimize pharmacokinetic profiles and improve bioavailability.

Recent advancements in computational chemistry and molecular modeling have enabled more precise predictions of the biological activity of complex heterocyclic compounds like this one. By leveraging these tools, researchers can rapidly screen large libraries of derivatives to identify candidates with enhanced potency and reduced toxicity. The integration of experimental data with computational insights has been instrumental in accelerating the drug discovery process for pyrrolo[2,1-f][1,2,4]triazine derivatives.

The synthesis of 2-{4-methoxypyrrolo[2,1-f][1,2,4]triazin-7-yl}ethan-1-amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include cyclization reactions to form the pyrrolo[2,1-f][1,2,4]triazine core followed by functionalization at the 7-position with an amine group. The introduction of the methoxy substituent at the 4-position of the pyrrole ring is typically achieved through nucleophilic substitution reactions using appropriate methoxyating agents.

In addition to its potential as an anticancer agent, 1545368-51-1 also shows promise in other therapeutic areas such as neurology and immunology. Preliminary studies suggest that derivatives of this compound may interact with neurotransmitter receptors and modulate immune responses. These findings highlight its broad pharmacological profile and make it an attractive target for further investigation.

The development of novel synthetic methodologies for constructing complex heterocyclic frameworks remains a critical challenge in medicinal chemistry. However, recent innovations in catalytic systems and green chemistry approaches have made it possible to streamline synthetic routes while minimizing environmental impact. These advancements are particularly relevant for compounds like this one, where multiple stereocenters need to be accurately incorporated into the molecular structure.

The future direction of research on 1545368-51-1 will likely focus on expanding its chemical space through structural analogs designed using principles from fragment-based drug design (FBDD). By identifying small chemical fragments that exhibit high affinity for biological targets, researchers can iteratively build larger molecules with improved pharmacological properties. This approach has been successfully applied to other complex heterocyclic systems, suggesting its feasibility for derivatives of this compound as well.

In conclusion, 1545368-51-1 represents a significant contribution to the field of chemical biology and drug discovery. Its unique structural features combined with promising preclinical data make it an exciting candidate for further exploration by academic researchers and pharmaceutical companies alike. As our understanding of biological pathways continues to grow, compounds like this one will play an increasingly important role in developing next-generation therapeutics that address unmet medical needs.